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Compound of Interest

Compound Name: BAI1

Cat. No.: B1667710

Application Notes and Protocols for the quantification of Brain-Specific Angiogenesis Inhibitor 1
(BAI1) expression in brain tissue. This document is intended for researchers, scientists, and
drug development professionals.

Brain-Specific Angiogenesis Inhibitor 1 (BAI1), also known as Adhesion G Protein-Coupled
Receptor B1 (ADGRB1), is a transmembrane protein highly expressed in the brain.[1][2] It
plays crucial roles in synaptogenesis, phagocytosis of apoptotic cells, and the inhibition of
angiogenesis.[3] Dysregulation of BAI1 expression has been implicated in neurological
disorders and brain tumors, making it a significant target for research and therapeutic
development.[2][4] This guide provides detailed protocols for the accurate measurement of
BAI1 expression in brain tissue using common molecular and histological techniques.

Quantitative Data Summary

The following tables summarize the relative expression levels of BAI1 mRNA and protein in
various regions of the human and mouse brain. These values are compiled from multiple
studies and databases and are intended to provide a general overview. Actual expression
levels may vary depending on the specific experimental conditions and detection methods
used.

Table 1: Relative BAI1 mRNA Expression in Human Brain Regions
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Brain Region

Relative Expression Level (nTPM)

Cerebral Cortex High
Cerebellum Low
Spinal Cord Low

Source: The Human Protein Atlas[5] nTPM: normalized Transcripts Per Million

Table 2: Relative BAI1 Protein Expression in Mouse Brain Regions

Brain Region

Relative Expression Level

Neocortex

Reduced in Bail-/- mice

Hippocampus

Reduced in Bail-/- mice

Cerebellum

Reduced in Bail-/- mice

Source: Data inferred from Western blot analysis in a study by Zhang et al. (2015) on Bail

knockout mice.[2]

BAIl Signaling Pathways

BAI1 is involved in multiple signaling pathways that regulate crucial cellular processes in the
brain. The following diagrams illustrate two key pathways: phagocytosis and regulation of

synaptic plasticity.
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BAI1-mediated phagocytosis signaling pathway.
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BAI1's role in regulating synaptic plasticity.

Experimental Protocols

This section provides detailed protocols for measuring BAI1 expression at both the protein and

MRNA levels in brain tissue.

Immunohistochemistry (IHC) for BAI1 Protein Detection

This protocol is adapted for the detection of BAI1 in paraffin-embedded brain tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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